Cas no 380344-13-8 (methyl 3,5-bis(thiophene-2-sulfonamido)benzoate)

• Product Name: methyl 3,5-bis(thiophene-2-sulfonamido)benzoate
• CAS No: 380344-13-8
• MF: C₁₆H₁₄N₂O₆S₄
• MW: 458.55215883255
• CID: 3105414
• PubChem ID: 2369016
• Update Time: 2025-05-24

methyl 3,5-bis(thiophene-2-sulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis-(thiophene-2-sulfonylamino)-benzoic acid methyl ester
• methyl 3,5-bis(thiophene-2-sulfonamido)benzoate
• AB00970307-03
• HMS3030G14
• G34751
• methyl3,5-bis(thiophene-2-sulfonamido)benzoate
• Z56821826
• EN300-03949
• AKOS000116728
• methyl 3,5-bis(thiophen-2-ylsulfonylamino)benzoate
• SMR001238189
• Oprea1_255594
• 380344-13-8
• CHEMBL1709347
• MLS002155667

• Inchi： 1S/C16H14N2O6S4/c1-24-16(19)11-8-12(17-27(20,21)14-4-2-6-25-14)10-13(9-11)18-28(22,23)15-5-3-7-26-15/h2-10,17-18H,1H3
• InChI Key： IZXQRYJPLSHAIW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=C(C(=O)OC)C=C(C=1)NS(C1=CC=CS1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 457.97347086Da
• Monoisotopic Mass: 457.97347086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3,5-bis(thiophene-2-sulfonamido)benzoate

Methyl 3,5-Bis(Thiophene-2-Sulfonamido)Benzoate: A Comprehensive Overview

Methyl 3,5-bis(thiophene-2-sulfonamido)benzoate, with the CAS registry number 380344-13-8, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a benzoate backbone substituted with two thiophene-2-sulfonamido groups at the 3 and 5 positions. The presence of thiophene moieties imparts distinctive electronic and structural properties, making it a valuable component in various applications.

The synthesis of methyl 3,5-bis(thiophene-2-sulfonamido)benzoate involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The key steps often include nucleophilic substitution reactions and subsequent coupling processes to introduce the sulfonamido groups onto the benzoate ring. The use of transition metal catalysts has been reported to significantly enhance the efficiency of these reactions, aligning with current trends in green chemistry.

One of the most notable applications of this compound lies in its potential as a building block for advanced materials. The thiophene moiety is known for its ability to participate in π–π interactions, which can be exploited in the construction of two-dimensional materials such as graphene analogs or conductive polymers. Recent studies have demonstrated that incorporating methyl 3,5-bis(thiophene-2-sulfonamido)benzoate into polymer frameworks can significantly enhance their electronic conductivity and mechanical stability. These findings have opened new avenues for its use in flexible electronics and energy storage devices.

In addition to its material science applications, this compound has also shown promise in pharmaceutical research. The sulfonamido groups are known to exhibit bioactive properties, making them attractive targets for drug design. Researchers have explored the potential of methyl 3,5-bis(thiophene-2-sulfonamido)benzoate as an inhibitor for various enzymes implicated in diseases such as cancer and neurodegenerative disorders. Computational studies have revealed that the compound's structure allows for favorable interactions with target proteins, suggesting its potential as a lead compound for drug development.

The physical properties of methyl 3,5-bis(thiophene-2-sulfonamido)benzoate are equally intriguing. Its melting point and solubility characteristics make it suitable for a wide range of experimental conditions. Recent spectroscopic analyses have provided deeper insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its behavior in different environments.

In conclusion, methyl 3,5-bis(thiophene-2-sulfonamido)benzoate (CAS No. 380344-13-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key player in contemporary scientific exploration.